3-Phenoxy-5-(trifluoromethyl)aniline

• IUPAC Name: 3-phenoxy-5-(trifluoromethyl)aniline
• InChI: InChI=1S/C13H10F3NO/c14-13(15,16)9-6-10(17)8-12(7-9)18-11-4-2-1-3-5-11/h1-8H,17H2
• InChI Key: PKIZQBUGBIFRQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC(=CC(=C2)N)C(F)(F)F
• Molecular Formula: C13H10F3NO
• Molecular Weight: 253.22 g/mol

Description

3-Phenoxy-5-(trifluoromethyl)aniline, also known as 3PTA, is a synthetic aromatic compound used in a variety of scientific and industrial applications. It is a colorless liquid with a pungent odor, and is considered to be a moderately hazardous substance. 3PTA is used in the synthesis of a range of organic compounds, and can be used as a catalyst in various chemical reactions. It is also used in the manufacture of pharmaceuticals, dyes and other organic compounds.

Scientific Research Applications

3-Phenoxy-5-(trifluoromethyl)aniline is used in a variety of scientific research applications, including chemical synthesis, drug design and development, and the study of biochemical and physiological processes. It is a useful reagent for the synthesis of a range of organic compounds, and is also used as a catalyst in various chemical reactions. 3-Phenoxy-5-(trifluoromethyl)aniline is also used in the manufacture of pharmaceuticals, dyes and other organic compounds.

Mechanism of Action

3-Phenoxy-5-(trifluoromethyl)aniline is a synthetic aromatic compound, and its mechanism of action is not fully understood. It is believed to act as an electron donor or acceptor in various chemical reactions, and can be used as a catalyst in various chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Phenoxy-5-(trifluoromethyl)aniline are not fully understood. It is believed to be a moderately toxic substance, and should be handled with care. It is not known to be carcinogenic, but has been shown to cause skin and eye irritation in some cases. It should not be ingested or inhaled, and should be stored in a cool, dry place away from direct sunlight.

Advantages and Limitations for Lab Experiments

3-Phenoxy-5-(trifluoromethyl)aniline is a useful reagent for the synthesis of a range of organic compounds, and is also used as a catalyst in various chemical reactions. It is a relatively safe substance to use in the laboratory, and does not have any known carcinogenic properties. However, it is a moderately hazardous substance, and should be handled with care. It is also highly flammable, and should be stored in a cool, dry place away from direct sunlight.

Future Directions

There are a number of potential future directions for research into 3-Phenoxy-5-(trifluoromethyl)aniline. These include further research into its mechanism of action, the development of more efficient synthesis methods, and the evaluation of its potential applications in drug design and development. Other potential research areas include the investigation of its potential toxicity, the development of safer methods of handling and storage, and the exploration of its potential use in industrial applications.

Synthesis Methods

3-Phenoxy-5-(trifluoromethyl)aniline is synthesized from the reaction of aniline and trifluoroacetic anhydride in the presence of a base, such as sodium hydroxide or potassium carbonate. The reaction proceeds in two steps. First, the aniline is reacted with the trifluoroacetic anhydride to form the anilinium trifluoroacetate salt. This salt is then reacted with the base to form 3-Phenoxy-5-(trifluoromethyl)aniline. The reaction is typically carried out at temperatures of up to 150°C, and the yield of 3-Phenoxy-5-(trifluoromethyl)aniline is typically around 80%.